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Compound of Interest

Compound Name: Propylhexedrine, (+)-

Cat. No.: B12800925 Get Quote

Disclaimer: This document provides guidance on the proper disposal of propylhexedrine in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals. All procedures must be conducted in strict accordance with institutional policies

and regulations set forth by local, state, and federal authorities, including the Environmental

Protection Agency (EPA). Consult your institution's Environmental Health and Safety (EHS)

department for specific requirements.

Immediate Safety and Hazard Identification
Propylhexedrine is a chemical compound requiring careful handling. The primary route of

concern for waste disposal is its classification as a potentially hazardous substance due to its

toxicity.

Regulatory Status: Propylhexedrine is not a federally controlled substance in the United

States, and therefore, the specific disposal regulations from the Drug Enforcement

Administration (DEA) for controlled substances do not apply. Disposal is governed by the

EPA's Resource Conservation and Recovery Act (RCRA).[1]

Primary Hazards: Safety Data Sheets (SDS) indicate that propylhexedrine hydrochloride is

toxic or harmful if swallowed and causes serious skin and eye irritation.[2][3][4]

Quantitative Data and Hazard Classification
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Proper disposal begins with correct waste characterization. Based on its toxicological profile,

propylhexedrine waste must be managed as hazardous chemical waste.

Parameter Value / Classification Source

CAS Number
1007-33-6 (for hydrochloride

salt)
[2]

GHS Hazard Class
Acute Toxicity, Oral (Category

3 or 4)
[2][3]

GHS Hazard Statements
H301: Toxic if swallowed;

H302: Harmful if swallowed
[2][3]

H315: Causes skin irritation [2][4]

H319: Causes serious eye

irritation
[2][4]

H335: May cause respiratory

irritation
[2][4]

EPA Waste Status

Must be managed as

hazardous waste due to

toxicity. It is not on the P or U

lists, but its characteristic

toxicity requires it to be

disposed of as chemical waste.

[1][5]

LD50 (Intraperitoneal) 85 mg/kg (mouse) [2]

Experimental Protocols: Disposal Procedures
No validated protocols for the chemical neutralization or degradation of propylhexedrine in a

standard laboratory setting are recommended. The industry standard and safest method for

disposal is through a licensed hazardous waste management vendor, typically via incineration.

Attempting to neutralize the compound without a specific, approved protocol can be dangerous

and may violate environmental regulations.
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The following step-by-step procedure outlines the standard operational plan for disposing of

propylhexedrine waste in a research environment.

Step 1: Waste Characterization and Segregation

Based on its acute oral toxicity, all waste propylhexedrine (pure substance, contaminated

labware, solutions) must be designated as hazardous chemical waste.

Segregate propylhexedrine waste from all other waste streams, including non-hazardous

trash, sharps, and biohazards. Do not mix it with other chemical wastes unless explicitly

permitted by your EHS department.

Step 2: Containerization

Use a dedicated, compatible hazardous waste container for all propylhexedrine waste. The

container must be in good condition, made of a material that does not react with the

chemical (e.g., glass or appropriate plastic), and have a secure, leak-proof screw-top cap.[6]

Original containers of expired or unwanted propylhexedrine can be used for disposal "as is"

within a larger hazardous waste collection container.[6]

Step 3: Labeling

Label the waste container clearly with a "HAZARDOUS WASTE" tag, available from your

EHS department.[6]

Fill out the label completely, including:

The full chemical name: "Propylhexedrine" or "Propylhexedrine Hydrochloride". Avoid

abbreviations.

The name of the Principal Investigator (PI) and the specific laboratory location (building,

room number).

An accurate description of the contents and their concentrations.

Step 4: Storage (Satellite Accumulation)
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[6]

The SAA must be at or near the point of generation and under the control of laboratory

personnel.

Ensure the SAA is inspected weekly for leaks or container degradation, with inspections

documented in a log.[6]

Use secondary containment (e.g., a chemical-resistant tray or tub) to prevent spills.

Step 5: Arranging for Disposal

Once the waste container is full or you are ready to dispose of the material, submit a

chemical waste pickup request to your institution's EHS department.[6]

EHS will coordinate with a licensed hazardous waste vendor for proper transportation and

final disposal, which is typically high-temperature incineration.[6]

Step 6: Record Keeping

Maintain meticulous records of all disposed propylhexedrine, including quantities and pickup

dates. Your EHS department will provide a manifest or certificate of destruction from the

vendor, which should be filed with your laboratory's safety records.

Mandatory Visualizations
The following diagram illustrates the standard workflow for the proper disposal of

propylhexedrine from a laboratory setting.
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Laboratory Operations

EHS & Vendor Operations
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Caption: Logical workflow for the compliant disposal of propylhexedrine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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